N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide

• Molecular Formula: C22H16Cl3F3N2O3S
• Molecular Weight: 551.8 g/mol
• IUPAC Name: 2-[benzenesulfonyl-[(2,4-dichlorophenyl)methyl]amino]-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H16Cl3F3N2O3S/c23-16-8-6-14(19(25)11-16)12-30(34(32,33)17-4-2-1-3-5-17)13-21(31)29-20-10-15(22(26,27)28)7-9-18(20)24/h1-11H,12-13H2,(H,29,31)
• InChI Key: UZJFLKIDINUICX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC2=C(C=C(C=C2)Cl)Cl)CC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide, also known as CTB, is a chemical compound that has been extensively studied for its potential use in scientific research. CTB is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying different biological processes.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide is not fully understood, but it is believed to bind to specific proteins in neuronal membranes, allowing it to be transported along axons and dendrites. This transport mechanism makes N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide an effective tool for tracing neuronal pathways.
Biochemical and Physiological Effects:
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide has a variety of biochemical and physiological effects, including the ability to cross the blood-brain barrier and bind to specific proteins in neuronal membranes. N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for a variety of conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide is its ability to be used as a tracer for identifying neuronal pathways. N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide is also relatively easy to synthesize and is stable under a variety of experimental conditions. However, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide does have some limitations, including its potential toxicity and the need for specialized equipment for its detection.

Future Directions

There are a number of potential future directions for research involving N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide. One area of interest is the use of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide as a therapeutic agent for conditions such as chronic pain and inflammation. Additionally, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide could be used in combination with other tracers to better understand complex neuronal networks. Finally, new methods for detecting N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide could be developed to improve its utility in scientific research.

Synthesis Methods

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step in the synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide involves the reaction of 2-chloro-5-(trifluoromethyl)aniline with 2,4-dichlorobenzyl chloride to form a key intermediate. This intermediate is then reacted with N-(phenylsulfonyl)glycine methyl ester to form the final product, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide has been used extensively in scientific research for a variety of purposes. One of the most common applications of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide is in the study of neuronal pathways. N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide has been shown to be an effective tracer for identifying neuronal pathways in both the central and peripheral nervous systems.